Cas no 75888-03-8 (2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-)
75888-03-8 structure
Product Name:2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-
CAS No:75888-03-8
MF:C9H10N4O4
MW:238.20010137558
CID:567262
PubChem ID:9576647
Update Time:2025-04-19
2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]-
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]-1,3-diazinan-2-one
- furapyrimidone
- DTXSID10226810
- 2(1H)-Pyrimidinone, tetrahydro-1-((5-nitrofurfurylidene)amino)-
- 75888-03-8
- Tetrahydro-1-(5-nitrofurfurylideneamino)-2-pyrimidone
- 2(1H)-Pyrimidinone, tetrahydro-1-(((5-nitro-2-furanyl)methylene)amino)-
- CCRIS 5503
- 1-((5-Nitrofuranyl-2)methyleneamino)tetrahydropyrimidone-2-one
- BRN 0547500
-
- Inchi: 1S/C9H10N4O4/c14-9-10-4-1-5-12(9)11-6-7-2-3-8(17-7)13(15)16/h2-3,6H,1,4-5H2,(H,10,14)/b11-6+
- InChI Key: NITMRIAAAKECLS-IZZDOVSWSA-N
- SMILES: O=C1NCCCN1/N=C/C1=CC=C([N+](=O)[O-])O1
Computed Properties
- Exact Mass: 238.0703
- Monoisotopic Mass: 238.07020481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.4004 (rough estimate)
- Boiling Point: 380.79°C (rough estimate)
- Refractive Index: 1.6590 (estimate)
- PSA: 100.98
2(1H)-Pyrimidinone,tetrahydro-1-[[(5-nitro-2-furanyl)methylene]amino]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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